Carbamic acid, phenethyldithio-, methyl ester

• IUPAC Name: methyl N-(2-phenylethyl)carbamodithioate
• InChI: InChI=1S/C10H13NS2/c1-13-10(12)11-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,11,12)
• InChI Key: CHQKWKSZGCZEQE-UHFFFAOYSA-N
• Canonical SMILES: CSC(=S)NCCC1=CC=CC=C1
• Molecular Formula: C10H13NS2
• DSSTOX Substance ID: DTXSID40166836
• Molecular Weight: 211.4 g/mol
• CAS RN: 16022-44-9

Description

Carbamic acid, phenethyldithio-, methyl ester is an ester of carbamic acid. Carbamic acid is also known as aminoformic acid or aminocarboxylic acid. It is the parent compound of several important families of organic compounds, including carbamic acids. The term “carbamic acid” is also used generically for any compounds of the form RR′NCOOH, where R and R′ are organic groups or hydrogen.

Synthesis Analysis

Carbamic acid can be obtained by the reaction of ammonia (NH3) and carbon dioxide (CO2) at very low temperatures. This reaction also yields ammonium carbamate [NH4]+[NH2CO2]−. Deprotonation of a carbamic acid yields a carbamate anion RR′NCOO−, the salts of which can be relatively stable. Carbamate is also a term used for esters of carbamic acids, such as methyl carbamate H2N−C(=O)−OCH3.

Molecular Structure Analysis

The carbamoyl functional group RR′N–C(=O)– (often denoted by Cbm) is the carbamic acid molecule minus the OH part of the carboxyl. The structure of a similar compound, methyl carbamate, is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Esters, like Carbamic acid, phenethyldithio-, methyl ester, undergo hydrolysis, which is catalyzed by either an acid or a base. In acidic hydrolysis, water (HOH) splits the ester bond. The H of HOH joins to the oxygen atom in the OR part of the original ester, and the OH of HOH joins to the carbonyl carbon atom.

Physical And Chemical Properties Analysis

Carbamic acid is a planar molecule. The H2N− group of carbamic acid, unlike that of most amines, cannot be protonated to an ammonium group H3N+−. The zwitterionic form H3N+−COO− is very unstable and promptly decomposes into ammonia and carbon dioxide.